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Compound of Interest

Compound Name: Ono-LB457
Cat. No.: B1215350
Get Quote
\ J

Chemical Profile & Hazard Assessment

ONO-LB457 (Synonyms: ONO-4057) is a highly potent, orally active leukotriene B4 (LTB4)
receptor (BLT1) antagonist[1]. In physiological and drug development models, it modulates
immune responses by inhibiting LTB4-induced neutrophil chemotaxis and activation, making it
a critical immunosuppressive agent for inflammatory disease research[2][3].

The Primary Hazard: Because ONO-LB457 directly interferes with human immunological
pathways, accidental exposure poses a significant biological hazard. The primary solvent
required for reconstituting this compound is Dimethyl Sulfoxide (DMSO)[4], which acts as a
potent transdermal carrier. If a DMSO solution of ONO-LB457 contacts unprotected skin, the
solvent acts as a "Trojan horse," rapidly transporting the active pharmaceutical ingredient (API)
across the stratum corneum and into the systemic circulation, potentially causing unintended
immunosuppression.

Quantitative Data & Logistical Parameters
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Property Value Operational Implication

Ensure correct nomenclature
Compound Name ONO-LB457 (ONO-4057) _
on all laboratory aliquots.

Primary identifier for SDS
CAS Number 134578-96-4 cross-referencing and waste

logs.

Critical for precise molarity
Molecular Weight 470.56 g/mol calculations during stock

preparation.

Immunosuppressive;
Primary Target LTB4 Receptor (BLT1) necessitates strict barrier
isolation.

High potency requires
Potency (IC50) 0.7 £ 0.3 pM[1] microgram-level precision and

minimal exposure.

Mandates DMSO-compatible
Solubility Soluble in DMSO[4] PPE (e.g., specific nitrile

thickness).

Maintain cold chain to
Storage (Solid) -20°C (Long-term)[2] preserve molecular integrity;
avoid freeze-thaw.

Mandatory Personal Protective Equipment (PPE)

To mitigate the risks associated with aerosolization and transdermal permeation, the following
PPE is strictly required:

» Hand Protection (Double Gloving): Wear two pairs of high-quality nitrile gloves. Causality:
DMSO degrades standard latex and thin nitrile rapidly. Double gloving provides a critical
temporal buffer. If a spill occurs on the hands, the outer glove must be removed instantly,
leaving the inner glove intact to prevent skin contact.
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o Respiratory Protection: Handle the lyophilized powder exclusively within a Class Il Biological
Safety Cabinet (BSC) or a dedicated powder-weighing hood. Causality: Lyophilized powders
are highly susceptible to static electricity and can easily aerosolize. If a BSC is unavailable,
an N95 or P100 particulate respirator is mandatory.

o Eye & Body Protection: Chemical splash goggles (not standard safety glasses) and a front-
closing, fluid-resistant lab coat with fitted cuffs. Causality: Fitted cuffs prevent the sleeves
from dragging across contaminated surfaces or accidentally knocking over microcentrifuge
tubes.

Experimental Workflow: Reconstitution Protocol
This protocol details the preparation of a 10 mM stock solution of ONO-LB457.
Step 1: Thermal Equilibration

o Action: Remove the vial of ONO-LB457 from the -20°C freezer and place it in a desiccator at
room temperature for 30 minutes before opening.

o Causality: Opening a cold vial introduces ambient humidity. Moisture condensation will cause
rapid hydrolysis and degradation of the compound.

» Self-Validation Check: Touch the exterior of the vial. It must feel completely ambient with
zero visible condensation before the seal is broken.

Step 2: Solvent Calculation & Addition

e Action: In a BSC, carefully open the vial and add anhydrous DMSO. To achieve a 10 mM
stock for 5 mg of ONO-LB457 (MW 470.56), add exactly 1.06 mL of DMSO.

o Causality: Anhydrous DMSO prevents the introduction of water, ensuring the stability of the
stock solution for long-term storage[2].

Step 3: Dissolution & Validation

¢ Action: Seal the vial and vortex vigorously for 30-60 seconds.
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» Self-Validation Check: Hold the vial against both a stark white and a pitch-black background
under bright light. The solution must be 100% optically clear. If any micro-particulates or
“cloudiness” remain, the molarity is compromised. Sonicate in a room-temperature water
bath for 5 minutes until absolute clarity is achieved.

Step 4: Aliquoting & Storage

» Action: Divide the solution into 50 pL aliquots using amber microcentrifuge tubes. Store
immediately at -20°C[2][4].

o Causality: Aliquoting prevents repeated freeze-thaw cycles, which physically shear and
degrade the molecule. Amber tubes protect the hex-5-en-1-yl ether moiety from photolytic
degradation caused by ambient fluorescent lab lighting over time.

Spill Management & Disposal Plans

Solid Powder Spills:

Do not sweep. Sweeping generates airborne dust.

Gently cover the powder with damp absorbent paper to suppress aerosolization.

Carefully scoop the material using a disposable anti-static spatula.

Place all materials into a sealable hazardous waste container.

Liquid Spills (DMSO Stock):

o Cover the spill with a dry, inert absorbent material (e.g., vermiculite or sand). Causality:
Standard paper towels will rapidly absorb DMSO and bleed through onto your gloves,
increasing exposure risk.

» Wipe the area with a 10% bleach solution followed by 70% ethanol to neutralize and clean
residual organics.

Disposal: Do not pour ONO-LB457 solutions down the drain. All vials, pipette tips, and
contaminated PPE must be collected in designated chemical waste bins for high-temperature
incineration in accordance with institutional and environmental regulations.
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Process Visualization
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Figure 1: Operational workflow for the safe handling, reconstitution, and disposal of ONO-
LB457.
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e Source: bocsci.
e Source: patsnap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Comprehensive Operational & Safety Guide: Handling
ONO-LB457]. BenchChem, [2026]. [Online PDF]. Available at:
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guide-handling-ono-1b457]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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